Cas no 1171089-66-9 (5-[3-(3-Methoxyphenyl)-1H-pyrazol-4-yl]-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole)

• Product Name: 5-[3-(3-Methoxyphenyl)-1H-pyrazol-4-yl]-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole
• CAS No: 1171089-66-9
• MF: C₂₁H₂₀N₄O₅
• MW: 408.407304763794
• CID: 5391096
• Update Time: 2025-10-29

5-[3-(3-Methoxyphenyl)-1H-pyrazol-4-yl]-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[3-(3-Methoxyphenyl)-1H-pyrazol-4-yl]-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole

• Inchi： 1S/C21H20N4O5/c1-26-14-7-5-6-12(8-14)18-15(11-22-24-18)21-23-20(25-30-21)13-9-16(27-2)19(29-4)17(10-13)28-3/h5-11H,1-4H3,(H,22,24)
• InChI Key： UXUFYSAPZZVNCI-UHFFFAOYSA-N
• SMILES： O1C(C2=CNN=C2C2=CC=CC(OC)=C2)=NC(C2=CC(OC)=C(OC)C(OC)=C2)=N1

Experimental Properties

• Density: 1.268±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 646.2±65.0 °C(Predicted)
• pka: 8.99±0.50(Predicted)

Additional information on 5-[3-(3-Methoxyphenyl)-1H-pyrazol-4-yl]-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole

5-[3-(3-Methoxyphenyl)-1H-pyrazol-4-yl]-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole: A Comprehensive Overview

CAS No. 1171089-66-9 refers to the compound known as 5-[3-(3-Methoxyphenyl)-1H-pyrazol-4-yl]-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole. This compound is a complex organic structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique properties and potential applications. The molecule consists of a 1,2,4-oxadiazole core with two substituted phenyl groups: one bearing a methoxy group and the other substituted with a pyrazole ring. This combination of functional groups makes it a promising candidate for various biological activities.

The synthesis of this compound involves a series of carefully designed reactions to achieve the desired substitution patterns on the phenyl rings and the oxadiazole core. Recent studies have focused on optimizing the synthetic pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the process. These advancements not only enhance the efficiency of production but also pave the way for large-scale manufacturing if the compound proves to be therapeutically valuable.

The structural complexity of 5-[3-(3-Methoxyphenyl)-1H-pyrazol-4-yl]-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole lends itself to a variety of biological activities. One of the most promising areas of research is its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound exhibits significant cytotoxicity against several human cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action appears to involve induction of apoptosis through mitochondrial pathways and modulation of key oncogenic signaling cascades.

In addition to its anti-cancer properties, this compound has shown potential in anti-inflammatory and anti-microbial applications. The presence of multiple methoxy groups on the phenyl rings contributes to its hydrophobicity and ability to penetrate cellular membranes effectively. This characteristic is particularly advantageous in drug delivery systems where bioavailability is a critical factor. Recent research has also explored its ability to inhibit enzymes involved in inflammatory responses, making it a candidate for treating chronic inflammatory diseases such as arthritis.

The pharmacokinetic profile of 5-[3-(3-Methoxyphenyl)-1H-pyrazol-4-yl]-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole has been extensively studied in preclinical models. Studies indicate that it has moderate oral bioavailability and favorable distribution properties across various tissues. However, further research is needed to optimize its half-life and reduce potential toxicity profiles before it can be advanced into clinical trials.

From an environmental standpoint, the compound's biodegradability and ecological impact have also been assessed. Initial findings suggest that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This is a positive attribute for compounds intended for pharmaceutical use, as it minimizes the risk of bioaccumulation and long-term environmental harm.

In conclusion, CAS No. 1171089-66-9 represents a cutting-edge molecule with diverse biological activities and therapeutic potential. Its unique structure and functional groups make it an intriguing subject for further research across multiple disciplines. As ongoing studies continue to unravel its mechanisms and optimize its properties, this compound holds promise for becoming a valuable addition to the arsenal of modern medicines.